2-((4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-chloro-2-methylphenyl)acetamide
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Description
2-((4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-chloro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C19H20ClN5O2S and its molecular weight is 417.91. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition Applications
Compounds derived from similar structures have been investigated for their potential as enzyme inhibitors, particularly focusing on lipase and α-glucosidase inhibition. One study detailed the synthesis of novel heterocyclic compounds starting from a related triazole derivative. These compounds demonstrated significant inhibitory activity against both lipase and α-glucosidase, suggesting their potential in the treatment of conditions such as obesity and diabetes due to their enzyme inhibition capabilities (Bekircan, Ülker, & Menteşe, 2015).
Antimicrobial and Anticancer Activities
Another research domain for these compounds is their antimicrobial and anticancer activities. For instance, triazole derivatives have been synthesized and assessed for their antimicrobial activities, with some showing promising results against various microorganisms. This highlights the compound's potential in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007). Additionally, certain derivatives have been evaluated for anticancer activity, underscoring the potential of these compounds in cancer research and therapy development (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).
Radiolabeling for Imaging Studies
Radiosynthesis of similar compounds has been explored for their use in imaging studies. One study involved the radiosynthesis of a compound for potential application in positron emission tomography (PET) studies, although it found limited use due to lack of tracer retention. This research avenue demonstrates the compound's utility in developing diagnostic tools, particularly in neuroscience (Prabhakaran, Parsey, Majo, Heertum, Mann, & Kumar, 2006).
Synthesis and Chemical Analysis
The compound and its derivatives are also significant in synthetic chemistry for their role in creating new chemical entities. Studies have detailed methods for synthesizing various heterocyclic derivatives, contributing to the field of organic synthesis and offering new pathways for creating compounds with potential pharmaceutical applications (Sakai, Takenaka, Koike, Hira, & Mori, 2022).
Properties
IUPAC Name |
2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN5O2S/c1-12-15(20)4-3-5-16(12)22-18(26)11-28-19-24-23-17(25(19)21)10-13-6-8-14(27-2)9-7-13/h3-9H,10-11,21H2,1-2H3,(H,22,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLBALAYQYROGKF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CSC2=NN=C(N2N)CC3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.